Cas no 1001518-95-1 (3-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 1001518-95-1
• MF: C₁₀H₁₀ClF₃N₂O₂
• MW: 282.646811962128
• MDL: MFCD03419752
• CID: 3058825
• PubChem ID: 7018515
• Update Time: 2025-04-21

3-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-5-cyclopropyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid
• AKOS B007315
• ART-CHEM-BB B007315
• 3-[4-Chloro-5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
• 3-(4-CHLORO-5-CYCLOPROPYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)PROPANOIC ACID
• 3-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• BBL038909
• BQB51895
• STK312722
• CHEMBL3445145
• 3-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• AKOS000308367
• EN300-83612
• CS-0262739
• MFCD03419752
• 1001518-95-1

• MDL： MFCD03419752
• Inchi： 1S/C10H10ClF3N2O2/c11-7-8(5-1-2-5)16(4-3-6(17)18)15-9(7)10(12,13)14/h5H,1-4H2,(H,17,18)
• InChI Key： LKXHZSKSXGAYPW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(CCC(=O)O)C=1C1CC1

Computed Properties

• Exact Mass: 282.03829g/mol
• Monoisotopic Mass: 282.03829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.64g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

3-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：